Cas no 1263366-12-6 (1-(3,5-Dimethyl-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone)

• Product Name: 1-(3,5-Dimethyl-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
• CAS No: 1263366-12-6
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 4692224
• Update Time: 2025-10-24

1-(3,5-Dimethyl-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethyl-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone
• 1-(3,5-dimethylphenyl)-2-(1,3-dioxolan-2-yl)ethanone
• 1-(3,5-dimethylphenyl)-2-(1,3-dioxolan-2-yl)ethan-1-one

• Inchi： 1S/C13H16O3/c1-9-5-10(2)7-11(6-9)12(14)8-13-15-3-4-16-13/h5-7,13H,3-4,8H2,1-2H3
• InChI Key： WBLULCNBNCOIBW-UHFFFAOYSA-N
• SMILES： O1CCOC1CC(C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Topological Polar Surface Area: 35.5

Additional information on 1-(3,5-Dimethyl-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone

1-(3,5-Dimethyl-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone: A Comprehensive Overview

The compound 1-(3,5-Dimethyl-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (CAS No. 1263366-12-6) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of ketones and features a substituted phenyl group and a dioxolane ring, making it a valuable intermediate in organic synthesis. The dioxolane ring, also known as an acetal group, plays a crucial role in stabilizing the molecule and enhancing its reactivity in various chemical reactions.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive molecules with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of 1-(3,5-Dimethyl-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone exhibit significant activity against inflammatory pathways, suggesting its potential use in developing novel therapeutic agents.

In addition to its medicinal applications, this compound has found utility in the synthesis of advanced materials. The dioxolane group in the molecule facilitates the formation of polymers with enhanced thermal stability and mechanical properties. A 2024 research article in *Macromolecules* reported that polymers derived from this compound exhibit excellent performance in high-temperature environments, making them suitable for aerospace and automotive industries.

The synthesis of 1-(3,5-Dimethyl-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone involves a multi-step process that combines nucleophilic substitution and condensation reactions. The key intermediates include substituted phenols and aldehydes, which are subjected to controlled conditions to form the final product. This synthesis pathway has been optimized in recent years to improve yield and reduce environmental impact.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and IR (Infrared Spectroscopy). The presence of the dioxolane ring is easily identifiable through characteristic absorption bands in the IR spectrum, while the aromatic protons in the phenyl group provide distinct signals in the NMR spectrum.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Density Functional Theory (DFT) calculations have revealed that the molecule exhibits favorable electronic properties for participation in electrophilic aromatic substitution reactions. These insights have been instrumental in designing efficient synthetic routes for related compounds.

In terms of safety and handling, it is essential to adhere to standard laboratory protocols when working with this compound. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid prolonged exposure or inhalation. Gloves and protective eyewear are recommended during handling to ensure safety.

Looking ahead, ongoing research is focused on exploring new applications for 1-(3,5-Dimethyl-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone in areas such as catalysis and green chemistry. Its ability to act as a versatile building block makes it an invaluable asset for chemists striving to develop sustainable chemical processes.

In conclusion, 1-(3,5-Dimethyl-phenyl)-2-(1,3-dioxolan-2-yl)-ethanone (CAS No. 1263366-12-6) is a multifaceted compound with significant implications across various scientific domains. Its unique structure and reactivity continue to inspire innovative research directions, solidifying its position as an important molecule in modern chemistry.